Cas no 57616-01-0 (2-((pyridin-3-yl)methyl)hydrazine hydrochloride)

• Product name: 2-((pyridin-3-yl)methyl)hydrazine hydrochloride
• CAS No: 57616-01-0
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD11100945
• CID: 1088737
• PubChem ID: 12232496

2-((pyridin-3-yl)methyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Hydrazinylmethyl)pyridine hydrochloride
• 2-((Pyridin-3-yl)methyl)hydrazine hydrochloride
• 3-(Hydrazinomethyl)pyridine hydrochloride (1:1)
• 57616-01-0
• SB54293
• AS-40952
• 3-(HYDRAZINYLMETHYL)PYRIDINEHYDROCHLORIDE
• DTGFBMLXCOZSHN-UHFFFAOYSA-N
• AKOS022185822
• 3-hydrazinomethylpyridine hydrochloride
• CS-0319805
• 3-(hydrazineylmethyl)pyridine hydrochloride
• 2-((pyridin-3-yl)Methyl)hydrazine hydrochloride
• A917606
• SCHEMBL6764006
• pyridin-3-ylmethylhydrazine;hydrochloride
• MFCD11100945
• 2-((PYRIDIN-3-YL)METHYL)HYDRAZINE HCL
• 2-((pyridin-3-yl)methyl)hydrazine hydrochloride

• MDL： MFCD11100945
• Inchi： InChI=1S/C6H9N3.ClH/c7-9-5-6-2-1-3-8-4-6;/h1-4,9H,5,7H2;1H
• InChI Key： DTGFBMLXCOZSHN-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)CNN.Cl

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 74.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-((pyridin-3-yl)methyl)hydrazine hydrochloride

3-(Hydrazinylmethyl)pyridine Hydrochloride: A Comprehensive Overview

3-(Hydrazinylmethyl)pyridine hydrochloride, identified by the CAS registry number CAS No. 57616-01-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 3-(Hydrazinylmethyl)pyridine hydrochloride comprises a pyridine ring substituted with a hydrazinylmethyl group at the third position, forming a hydrochloride salt. This substitution pattern imparts distinctive electronic and steric properties, making it a versatile building block for various chemical reactions and molecular designs.

Recent studies have highlighted the role of CAS No. 57616-01-0 in the synthesis of bioactive compounds, particularly in the development of antitumor agents and enzyme inhibitors. Researchers have demonstrated that this compound can serve as an effective precursor for constructing heterocyclic frameworks, which are crucial in medicinal chemistry.

In terms of synthesis, 3-(Hydrazinylmethyl)pyridine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods often involve the use of reactive intermediates such as hydrazines and pyridine derivatives, which are readily available in most organic chemistry laboratories.

The application areas of this compound extend beyond pharmaceuticals to include materials science, where it is used as a ligand in coordination chemistry and as a precursor for metal-organic frameworks (MOFs). Its ability to form stable complexes with transition metals has opened new avenues for catalysis and sensing applications.

Recent research findings have underscored the importance of optimizing synthetic routes for CAS No. 57616-01-0. By employing green chemistry principles, scientists have developed more efficient and environmentally friendly methods to synthesize this compound, reducing waste and energy consumption.

In conclusion, 3-(Hydrazinylmethyl)pyridine hydrochloride, with its unique properties and diverse applications, remains a focal point in contemporary chemical research. As advancements continue to be made in its synthesis and application, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.